Cas no 671-82-9 (4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester)
671-82-9 structure
Product Name:4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester
CAS No:671-82-9
MF:C6H7F3O2
MW:168.113792657852
CID:4715913
Update Time:2023-08-16
4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester
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- Inchi： 1S/C6H7F3O2/c1-4(6(7,8)9)3-5(10)11-2/h3H,1-2H3/b4-3+
- InChI Key： QACWQWDBZADUIC-ONEGZZNKSA-N
- SMILES： FC(/C(=C/C(=O)OC)/C)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Topological Polar Surface Area: 26.3
4,4,4-Trifluoro-3-methyl-2-butenoic acid methyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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